Cas no 1353867-94-3 (Brombuterol-d9 Hydrochloride)

• Product Name: Brombuterol-d9 Hydrochloride
• CAS No: 1353867-94-3
• MF: C₁₂H₁₉Br₂ClN₂O
• MW: 411.60851597786
• CID: 1068885
• PubChem ID: 329755156
• Update Time: 2024-11-02

Brombuterol-d9 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Brombuterol-D9-HCl
• Brombuterol-d9 Hydrochloride
• Brombuterol-(tert-butyl-d9) hydrochloride
• 1-(4-Amino-3,5-dibromophenyl)-2-tert-butyl-d9-aminoethanol hydrochloride
• Brombuterol-(tert-butyl-d9) hydrochloride, VETRANAL(TM), analytical standard
• Bromobuterol D9 hydrochloride
• 1353867-94-3
• Bromobuterol-d9
• CS-0128359
• Brombuterol D9 hydrochloride
• Brombuterol D9 (hydrochloride)
• 1-(4-amino-3,5-dibromophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]ethanol;hydrochloride
• DA-71745
• HY-131104AS
• 1-(4-Amino-3,5-dibromophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]ethanol hydrochloride

• MDL： MFCD20264918
• Inchi： 1S/C12H18Br2N2O.ClH/c1-12(2,3)16-6-10(17)7-4-8(13)11(15)9(14)5-7;/h4-5,10,16-17H,6,15H2,1-3H3;1H/i1D3,2D3,3D3;
• InChI Key： XGPFKIAOVSGRSY-KYRNGWDOSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(CNC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])O)Br)N.Cl

Computed Properties

• Exact Mass: 411.00971g/mol
• Monoisotopic Mass: 409.01176g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3

Brombuterol-d9 Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines